Sulphosuccinimidyl 4-(4-maleimidophenyl)butyrate
Overview
Description
Sulphosuccinimidyl 4-(4-maleimidophenyl)butyrate (Sulfo-SMPB) is a cross-linking reagent that is commonly used in scientific research. It is a water-soluble, heterobifunctional reagent that has a maleimide group on one end and an NHS ester group on the other end. The maleimide group reacts with thiol groups on proteins, while the NHS ester group reacts with primary amines on proteins. This allows Sulfo-SMPB to cross-link proteins together, which can be useful in a variety of research applications.
Scientific Research Applications
Crosslinking in Immunotoxins
Sulphosuccinimidyl 4-(p-maleimidophenyl) butyrate (S-SMPB) is used in the synthesis of immunotoxins. A study found that aromatic maleimide crosslinkers like S-SMPB improved the yield of intact ricin immunotoxins without compromising their potency (Myers et al., 1989).
Enzyme Conjugation
S-SMPB has been evaluated for conjugating Fab' to horseradish peroxidase through thiol groups. It was found to be effective in introducing maleimide groups, leading to high recovery of peroxidase in the conjugate (Hashida et al., 1984).
Chemical Synthesis Catalyst
In chemical synthesis, S-SMPB acts as a Brönsted acid catalyst. It was successfully used in the synthesis of pyrano[4,3-b]pyran derivatives under solvent-free conditions, offering high yield, clean reaction, and simplicity (Khaligh, 2015).
Protein Antigen Characterization
S-SMPB is also utilized in the oligomerization of protein antigens. It was used in a study for oligomerizing low molecular mass protein antigens in PPD from M. bovis BCG, which helped in the preparation of hyperimmune polyclonal rabbit antiserum (Bardarov et al., 1990).
Drug Delivery System Development
S-SMPB has been used in the development of drug delivery systems. A study utilized sulfo-SMPB for conjugating the HIV-1 Tat peptide and MS2 VLPs, aiding in the delivery of antisense RNA against hepatitis C virus (Wei et al., 2009).
Oligonucleotide-Enzyme Conjugate Synthesis
It plays a crucial role in the synthesis of oligonucleotide-enzyme conjugates, used as nonradioisotopic hybridization probes. The reactivity of sulfhydryl groups toward maleimides like S-SMPB makes them suitable for such syntheses (Ghosh et al., 1990).
properties
IUPAC Name |
1-[4-[4-(2,5-dioxopyrrol-1-yl)phenyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O9S/c21-14-8-9-15(22)19(14)12-6-4-11(5-7-12)2-1-3-17(24)29-20-16(23)10-13(18(20)25)30(26,27)28/h4-9,13H,1-3,10H2,(H,26,27,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYRLCJMMJQUBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)OC(=O)CCCC2=CC=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40437710 |
Source
|
| Record name | 1-({4-[4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]butanoyl}oxy)-2,5-dioxopyrrolidine-3-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40437710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
92921-26-1 |
Source
|
| Record name | 1-({4-[4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]butanoyl}oxy)-2,5-dioxopyrrolidine-3-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40437710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sulphosuccinimidyl 4-(4-maleimidophenyl)butyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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